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Compound of Interest

Compound Name: 2,6-Dibromophenol

Cat. No.: B046663

Introduction

2,6-Dibromophenol is a highly versatile aromatic compound that serves as a crucial building
block in modern organic synthesis. Characterized by a phenolic hydroxyl group and two
bromine atoms at the ortho positions, its structure offers multiple reactive sites for a variety of
transformations. The electron-withdrawing nature of the bromine atoms increases the acidity of
the phenol, while the C-Br bonds provide handles for cross-coupling reactions, and the
activated aromatic ring is amenable to further substitution. These attributes make 2,6-
dibromophenol an important precursor for the synthesis of pharmaceuticals, bioactive natural
products, and advanced polymer materials. This document provides detailed application notes
and experimental protocols for its use, tailored for researchers in organic chemistry and drug
development.

Synthesis of 2,6-Dibromophenol

The efficient synthesis of 2,6-dibromophenol is the first step in its utilization. While classical
methods involving harsh reagents exist, modern approaches offer high yields under milder
conditions. Below is a reliable protocol using N-Bromosuccinimide (NBS).

Experimental Protocol: Synthesis via Directed Ortho-
Bromination

This method employs NBS for the selective dibromination of phenol at the ortho positions.
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Protocol Details:
e Charge a dry Schlenk tube with phenol (1.5 g, 16 mmol) and dichloromethane (10 mL).
e Add N,N-diisopropylamine (0.44 mL, 3.1 mmol) to the mixture.

e In a separate Schlenk tube, dissolve N-bromosuccinimide (5.7 g, 32 mmol) in
dichloromethane (150 mL).

o Slowly add the NBS solution to the phenol solution over a period of 3 hours at room
temperature (23 °C).

 After the addition is complete, stir the reaction mixture for an additional hour.
e Quench the reaction by adding 1M hydrochloric acid (50 mL).
o Transfer the mixture to a separatory funnel, add water (80 mL), and extract the organic layer.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to
yield the product.[1]

Data Presentation: Synthesis of 2,6-Dibromophenol

The following table summarizes the quantitative data for the described synthesis protocol.
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Visualization: Synthesis Workflow

The diagram below illustrates the straightforward workflow for the synthesis of 2,6-
dibromophenol from phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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